Cas no 1805649-11-9 (Ethyl 4-cyano-2,5-diiodobenzoate)
Ethyl 4-cyano-2,5-diiodobenzoate is a versatile iodinated aromatic ester, valued for its high reactivity in cross-coupling reactions and functional group transformations. Its distinct substitution pattern (cyano and iodo groups) makes it a useful intermediate in pharmaceutical and agrochemical synthesis. The compound offers excellent stability and purity, ensuring reliable performance in advanced organic synthesis applications.
1805649-11-9 structure
Product Name:Ethyl 4-cyano-2,5-diiodobenzoate
CAS No:1805649-11-9
MF:C10H7I2NO2
MW:426.977027177811
CID:4794963
Update Time:2025-06-19
Ethyl 4-cyano-2,5-diiodobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-cyano-2,5-diiodobenzoate
-
- Inchi： 1S/C10H7I2NO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2H2,1H3
- InChI Key： ZBWBWZLYHVACPC-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C(=CC=1C(=O)OCC)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Ethyl 4-cyano-2,5-diiodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005974-250mg |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A015005974-500mg |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015005974-1g |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
Ethyl 4-cyano-2,5-diiodobenzoate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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